Cas no 1805129-84-3 (3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetonitrile)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetonitrile
• CAS No: 1805129-84-3
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• CID: 4898055
• Update Time: 2025-07-17

3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetonitrile

• Inchi： 1S/C10H11F2N3/c1-6-7(4-14)9(2-3-13)15-5-8(6)10(11)12/h5,10H,2,4,14H2,1H3
• InChI Key： YHMXTHSPSRWZIT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC#N)C(CN)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetonitrile

Recent Advances in the Study of 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetonitrile (CAS: 1805129-84-3)

The compound 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetonitrile (CAS: 1805129-84-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique pyridine core and difluoromethyl group, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. This research brief provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetonitrile, with particular emphasis on its role as a key intermediate in the development of novel therapeutic agents. The presence of the difluoromethyl group is of particular interest, as it is known to enhance the metabolic stability and bioavailability of drug candidates. Researchers have employed advanced synthetic techniques, including multi-step organic transformations and catalytic processes, to achieve high yields and purity of this compound.

In addition to its synthetic applications, 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetonitrile has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Further mechanistic studies are underway to elucidate its mode of action and to identify potential therapeutic targets.

The structural features of this compound also make it a valuable scaffold for the design of new chemical entities. Recent computational studies have utilized molecular docking and density functional theory (DFT) calculations to predict its interactions with various biological targets. These in silico approaches have provided insights into the compound's binding affinity and selectivity, which are critical for its further optimization as a drug candidate.

Despite these promising findings, challenges remain in the development of 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetonitrile as a therapeutic agent. Issues such as solubility, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and to advance this compound towards clinical applications.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetonitrile represents a versatile and promising molecule in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a subject of ongoing research, with the aim of developing new therapeutic agents for various diseases. Continued exploration of this compound is expected to yield valuable insights and innovations in drug discovery.